2,5-difluoro-N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-[4-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H13F2N3O3S2/c1-11-8-18(25)24-16(10-28-19(24)22-11)12-2-5-14(6-3-12)23-29(26,27)17-9-13(20)4-7-15(17)21/h2-10,23H,1H3
• InChI Key: WNCUZESKTLQNSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)C3=CC=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C19H13F2N3O3S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 1170271-40-5

Description

2,5-difluoro-N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H13F2N3O3S2 and its molecular weight is 433.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiviral Applications

• A study explored the synthesis of similar benzenesulfonamides, highlighting their potential as anticancer and anti-HCV agents, indicating a possible application in treating these conditions (Ş. Küçükgüzel et al., 2013).
• Another research focused on derivatives of benzenesulfonamide for their use in photodynamic therapy for cancer treatment, suggesting the compound's relevance in cancer treatment modalities (M. Pişkin et al., 2020).

Neurological Research

• Benzenesulfonamides have been studied as inhibitors of kynurenine 3-hydroxylase, potentially offering therapeutic avenues for neurological conditions (S. Röver et al., 1997).

Photophysical Applications

• Research into the hyperpolarizability of sulfonamide amphiphiles includes benzenesulfonamides, indicating their utility in materials science and photophysical applications (S. Kucharski et al., 1999).

Anti-Inflammatory Applications

• Benzenesulfonamides, similar to the compound , have been synthesized and evaluated for anti-inflammatory activities, suggesting potential in treating inflammation-related disorders (B. Tozkoparan et al., 1999).

COX-2 Inhibition and Pulmonary Applications

• Studies on benzenesulfonamides as COX-2 inhibitors indicate their role in the development of anti-inflammatory drugs (M. Pal et al., 2003).
• Another study evaluated the use of similar compounds in treating idiopathic pulmonary fibrosis and cough, suggesting respiratory system applications (P. Norman, 2014).

Antimicrobial and Anti-HIV Activity

• Research on benzenesulfonamides bearing oxadiazole moiety showed antimicrobial and anti-HIV activity, indicating potential in infectious disease treatment (R. Iqbal et al., 2006).

Antiproliferative and Cytotoxic Activity

• Compounds with structural similarities were synthesized for their antiproliferative activity against various cancer cell lines, underscoring their potential in cancer research (P. Nagaraju et al., 2020).

Anti-Breast Cancer Evaluation

• A study focused on novel benzenesulfonamides for their anticancer activity against breast cancer, highlighting another potential application in oncology (M. Ghorab et al., 2014).